Cas no 1430091-56-7 ((3R)-3-(2,2,2-trifluoroethyl)pyrrolidine)

• Product Name: (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine
• CAS No: 1430091-56-7
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 5100720
• PubChem ID: 52810937
• Update Time: 2026-03-03

(3R)-3-(2,2,2-trifluoroethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(2,2,2-trifluoroethyl)-, (3R)-
• (R)-3-(2,2,2-trifluoroethyl)pyrrolidine
• (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine

• Inchi： 1S/C6H10F3N/c7-6(8,9)3-5-1-2-10-4-5/h5,10H,1-4H2/t5-/m1/s1
• InChI Key： PTXOIRIEXVHPML-RXMQYKEDSA-N
• SMILES： N1CC[C@H](CC(F)(F)F)C1

Computed Properties

• Exact Mass: 153.07653381g/mol
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine

Introduction to (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine, with the CAS number 1430091-56-7, has emerged as a compound of considerable interest due to its unique structural and functional properties. This introduction aims to provide a comprehensive overview of this compound, its applications, and its relevance in contemporary research.

The molecular structure of (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine is characterized by a pyrrolidine ring substituted with a (3R)-configured stereocenter and a 2,2,2-trifluoroethyl group. This configuration imparts distinct chemical and biological properties that make it valuable in various synthetic and pharmacological contexts. The presence of fluorine atoms in the 2,2,2-trifluoroethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (3R)-configuration of (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine makes it an excellent candidate for such applications. Researchers have leveraged this compound to achieve high enantioselectivity in the synthesis of complex molecules. For instance, studies have demonstrated its utility in the catalytic asymmetric hydrogenation of ketones and imines, leading to the efficient production of enantiomerically pure compounds.

Beyond its role in synthetic chemistry, (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine has shown promise in the field of medicinal chemistry. The trifluoromethyl group is a well-known pharmacophore that enhances the binding affinity and bioavailability of drug candidates. Recent research has explored its incorporation into novel therapeutic agents targeting various diseases. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors and antiviral agents.

The compound's unique electronic properties also make it valuable in materials science. The fluorine atoms contribute to its high electronegativity, which can be exploited in the design of advanced materials with specific optical and electronic characteristics. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs), where such properties are highly desirable.

One of the most intriguing aspects of (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine is its potential as a building block for more complex molecules. Its versatile reactivity allows for further functionalization through various chemical transformations. This has opened up new avenues for synthetic chemists to create novel compounds with tailored properties. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents onto the pyrrolidine ring, expanding its synthetic utility.

The pharmaceutical industry has also taken note of the potential of this compound. Drug discovery programs increasingly rely on advanced computational methods to identify promising candidates. (3R)-3-(2,2,2-trifluoroethyl)pyrrolidine has been screened using virtual screening techniques to identify potential hits for further development. Its structural features make it an attractive scaffold for designing drugs with improved pharmacokinetic profiles.

In conclusion,(3R)-3-(2,2,2-trifluoroethyl)pyrrolidine (CAS no. 1430091-56-7) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound，its importance is likely to grow further，contributing to advancements in drug development，materials science，and beyond.